Cas no 1289042-52-9 (8-Bromo-3-nitroimidazo[1,2-a]pyridine)

• Product Name: 8-Bromo-3-nitroimidazo[1,2-a]pyridine
• CAS No: 1289042-52-9
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD26383556
• CID: 1036283
• PubChem ID: 71607232
• Update Time: 2025-11-02

8-Bromo-3-nitroimidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-3-nitroimidazo[1,2-a]pyridine
• 1289042-52-9
• DTXSID50856211

• MDL： MFCD26383556
• Inchi： 1S/C7H4BrN3O2/c8-5-2-1-3-10-6(11(12)13)4-9-7(5)10/h1-4H
• InChI Key： QVWSYJTXGMBMSW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN2C(=CN=C21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.94869g/mol
• Monoisotopic Mass: 240.94869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-Bromo-3-nitroimidazo[1,2-a]pyridine

8-Bromo-3-nitroimidazo[1,2-a]pyridine (CAS 1289042-52-9): A Versatile Heterocyclic Compound for Pharmaceutical Research

In the rapidly evolving field of medicinal chemistry, 8-Bromo-3-nitroimidazo[1,2-a]pyridine (CAS 1289042-52-9) has emerged as a crucial building block for drug discovery. This imidazo[1,2-a]pyridine derivative belongs to the important class of nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and pharmaceutical applications.

The molecular structure of 8-Bromo-3-nitroimidazo[1,2-a]pyridine features a fused bicyclic system with strategic bromine and nitro substitutions at positions 8 and 3, respectively. These functional groups make it an excellent intermediate for various cross-coupling reactions and nucleophilic substitutions, which are frequently searched topics in synthetic chemistry forums and academic databases.

Recent studies highlight the growing importance of imidazo[1,2-a]pyridine scaffolds in developing new kinase inhibitors and antimicrobial agents. The 8-bromo-3-nitro substitution pattern in particular has shown promise in creating compounds with enhanced bioavailability and target selectivity, addressing current challenges in drug development that many researchers are actively investigating.

From a synthetic perspective, 8-Bromo-3-nitroimidazo[1,2-a]pyridine serves as a valuable precursor for constructing more complex molecules. Its bromine atom readily participates in palladium-catalyzed reactions, while the nitro group can be reduced to an amine for further derivatization. These transformations are particularly relevant in the context of fragment-based drug design, a hot topic in contemporary medicinal chemistry.

The compound's physicochemical properties have been carefully characterized to support its use in drug discovery. With a molecular weight of 257.03 g/mol and moderate lipophilicity, 8-Bromo-3-nitroimidazo[1,2-a]pyridine demonstrates favorable characteristics for lead optimization studies. Researchers frequently search for such balanced property space compounds when developing new therapeutic candidates.

In the context of current pharmaceutical trends, this compound aligns well with the growing interest in targeted therapies and precision medicine. The imidazo[1,2-a]pyridine core has been identified in several clinical candidates addressing unmet medical needs, making 8-Bromo-3-nitroimidazo[1,2-a]pyridine a valuable tool for researchers exploring these areas.

Quality control of 8-Bromo-3-nitroimidazo[1,2-a]pyridine is typically performed using advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications, a critical consideration for scientists searching for reliable building blocks.

The stability profile of 8-Bromo-3-nitroimidazo[1,2-a]pyridine has been extensively studied under various conditions. Proper storage in anhydrous environments at controlled temperatures maintains its reactivity for synthetic applications, addressing common questions about compound handling and storage best practices frequently encountered in laboratory settings.

From a commercial perspective, the demand for high-quality imidazo[1,2-a]pyridine derivatives like 8-Bromo-3-nitroimidazo[1,2-a]pyridine continues to grow alongside the expansion of small molecule drug discovery programs. Suppliers are increasingly offering custom synthesis and bulk quantities to meet research needs, reflecting its importance in modern drug development.

In conclusion, 8-Bromo-3-nitroimidazo[1,2-a]pyridine (CAS 1289042-52-9) represents a strategically important compound in medicinal chemistry. Its unique structural features and versatile reactivity make it invaluable for creating novel bioactive molecules, particularly in the development of targeted therapeutics and selective enzyme inhibitors. As research into nitrogen-rich heterocycles advances, this compound will likely play an increasingly significant role in addressing current challenges in pharmaceutical science.